Cas no 910797-04-5 (tert-Butyl 8-(4-methylpiperidine-1-carbonyl)-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate)

• Product name: tert-Butyl 8-(4-methylpiperidine-1-carbonyl)-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate
• CAS No: 910797-04-5
• MF: C₂₃H₃₁N₃O₃
• MW: 397.510545969009
• CID: 2092961
• PubChem ID: 59315859

tert-Butyl 8-(4-methylpiperidine-1-carbonyl)-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 8-(4-methylpiperidine-1-carbonyl)-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate
• tert-butyl 8-(4-methylpiperidine-1-carbonyl)-1H,2H,3H,4H,5H-pyrido[4,3-b]indole-2-carboxylate
• 910797-04-5
• BLQRPBJXYGOMQZ-UHFFFAOYSA-N
• SCHEMBL3312265
• A50858
• tert-butyl 8-[(4-methylpiperidin-1-yl)carbonyl]-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate
• tert-butyl 8-[(4-methylpiperidin-1-yl) carbonyl]-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate
• tert-butyl 8-(4-methylpiperidine-1-carbonyl)-1,3,4,5-tetrahydropyrido[4,3-b]indole-2-carboxylate
• tert-Butyl8-(4-methylpiperidine-1-carbonyl)-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate

• MDL： MFCD28134518
• Inchi： InChI=1S/C23H31N3O3/c1-15-7-10-25(11-8-15)21(27)16-5-6-19-17(13-16)18-14-26(12-9-20(18)24-19)22(28)29-23(2,3)4/h5-6,13,15,24H,7-12,14H2,1-4H3
• InChI Key： BLQRPBJXYGOMQZ-UHFFFAOYSA-N
• SMILES： CC1CCN(CC1)C(=O)C2=CC3=C(C=C2)NC4=C3CN(CC4)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 397.23654186g/mol
• Monoisotopic Mass: 397.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų
• XLogP3: 3.5

Additional information on tert-Butyl 8-(4-methylpiperidine-1-carbonyl)-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate

Introduction to Tert-Butyl 8-(4-methylpiperidine-1-carbonyl)-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate (CAS No. 910797-04-5)

Tert-butyl 8-(4-methylpiperidine-1-carbonyl)-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 910797-04-5, belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities. The structural features of this molecule, particularly its fused pyridoindole core and the presence of a tert-butyl ester group, make it a promising candidate for further investigation in drug discovery and development.

The< strong>pyrido[4,3-b]indole scaffold is a well-known pharmacophore in medicinal chemistry, with several derivatives already demonstrated to possess pharmacological properties. The introduction of a< strong>4-methylpiperidine-1-carbonyl moiety into the structure suggests potential interactions with biological targets such as enzymes and receptors. This modification can influence the compound's solubility, metabolic stability, and overall bioavailability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of small molecules that can modulate the activity of enzymes involved in cancer metabolism. The< strong>Tert-butyl 8-(4-methylpiperidine-1-carbonyl)-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate structure shares similarities with known inhibitors of metabolic enzymes such as isocitrate dehydrogenase (IDH) and glutaminase. Preliminary studies have indicated that derivatives of this class may exhibit inhibitory activity against these enzymes, which are implicated in various metabolic pathways relevant to cancer progression.

The< strong>tert-butyl ester group in the molecule can be hydrolyzed under physiological conditions to release a free carboxylic acid. This transformation could potentially alter the compound's pharmacokinetic profile and bioactivity. The hydrolysis products may also serve as intermediates for further chemical modifications, allowing for the synthesis of analogs with tailored properties.

Recent advances in computational chemistry have enabled the use of molecular modeling techniques to predict the binding modes of small molecules to biological targets. The< strong>Tert-butyl 8-(4-methylpiperidine-1-carbonyl)-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate structure has been subjected to virtual screening against databases of protein targets to identify potential binding interactions. These studies have suggested that the compound may interact with proteins involved in signal transduction and cell proliferation.

The synthesis of< strong>Tert-butyl 8-(4-methylpiperidine-1-carbonyl)-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate presents several challenges due to its complex architecture. Multi-step synthetic routes involving condensation reactions, cyclization processes, and protection-deprotection strategies are typically employed. Advances in synthetic methodologies have made it possible to streamline these processes, improving yield and purity.

In conclusion, the< strong>Tert-butyl 8-(4-methylpiperidine-1-carbonyl)-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate (CAS No. 910797-04-5) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable scaffold for further exploration. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will continue to play a crucial role in the discovery and development of novel drugs.